molecular formula C12H19NO B8329466 (2-Ethyl-3-methoxybenzyl)dimethylamine

(2-Ethyl-3-methoxybenzyl)dimethylamine

Cat. No.: B8329466
M. Wt: 193.28 g/mol
InChI Key: NOEIWAJDLSOWCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Ethyl-3-methoxybenzyl)dimethylamine is a useful research compound. Its molecular formula is C12H19NO and its molecular weight is 193.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H19NO

Molecular Weight

193.28 g/mol

IUPAC Name

1-(2-ethyl-3-methoxyphenyl)-N,N-dimethylmethanamine

InChI

InChI=1S/C12H19NO/c1-5-11-10(9-13(2)3)7-6-8-12(11)14-4/h6-8H,5,9H2,1-4H3

InChI Key

NOEIWAJDLSOWCT-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=CC=C1OC)CN(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

(3-Methoxybenzyl)dimethylamine (2.03 mL, 2.00 g, 12.1 mmol) was dissolved in anhydrous THF (20 mL) under nitrogen and cooled to 0° C. with an ice-water bath. Butyllithium (2.5M in hexanes, 5.3 mL, 13.3 mmol) was added dropwise via syringe over 10 min (temperature kept below 5° C.). After stirring at 0° C. for 2 h, iodoethane (1.1 mL, 2.1 g, 13.8 mmol) was added dropwise via syringe over 25 min (temperature kept below 5° C.). The reaction mixture was allowed to reach ambient temperature. After 4 h, the reaction contents were transferred with diethyl ether and adsorbed onto silica gel (3.8 g) upon removal of the solvent in vacuo. Chromatography gave (2-ethyl-3-methoxybenzyl)dimethylamine (1.30 g, 56%) as a pale yellow solid.
Quantity
2.03 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
5.3 mL
Type
reactant
Reaction Step Two
Quantity
1.1 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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